Cas no 1805472-66-5 (Methyl 2-chloro-5-cyano-3-formylbenzoate)

• Product Name: Methyl 2-chloro-5-cyano-3-formylbenzoate
• CAS No: 1805472-66-5
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• CID: 4795359
• Update Time: 2025-08-02

Methyl 2-chloro-5-cyano-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-cyano-3-formylbenzoate

• Inchi： 1S/C10H6ClNO3/c1-15-10(14)8-3-6(4-12)2-7(5-13)9(8)11/h2-3,5H,1H3
• InChI Key： BUZCOYZEHKQVFZ-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CC(C#N)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-chloro-5-cyano-3-formylbenzoate

Research Briefing on Methyl 2-chloro-5-cyano-3-formylbenzoate (CAS: 1805472-66-5) in Chemical Biology and Pharmaceutical Applications

Methyl 2-chloro-5-cyano-3-formylbenzoate (CAS: 1805472-66-5) is a multifunctional aromatic ester that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound features a chloro, cyano, and formyl substituents on a benzoate scaffold, making it a valuable intermediate for the synthesis of heterocyclic compounds and bioactive molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 2-chloro-5-cyano-3-formylbenzoate as a precursor for the synthesis of novel pyridine derivatives with potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants. The researchers utilized the formyl group for Schiff base formation, followed by cyclization reactions to construct the pyridine core. The resulting compounds showed nanomolar IC50 values against T790M/L858R double mutants, highlighting the potential of this building block in addressing drug-resistant cancers.

In the field of antimicrobial research, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported the use of 1805472-66-5 in the development of quinolone-3-carboxylic acid analogs. The chloro and cyano groups were strategically employed in nucleophilic aromatic substitution reactions to introduce various amine functionalities. The lead compound from this series exhibited broad-spectrum activity against Gram-positive pathogens, including MRSA, with MIC values ranging from 0.5-2 μg/mL, while showing minimal cytotoxicity against mammalian cells.

From a synthetic chemistry perspective, advances in the scalable production of Methyl 2-chloro-5-cyano-3-formylbenzoate have been reported in Organic Process Research & Development (2023). The improved synthetic route features a one-pot sequential chlorination, cyanation, and formylation of methyl 3-methylbenzoate, achieving an overall yield of 68% with >99% purity. This process development addresses previous challenges in controlling the regioselectivity of substitutions on the aromatic ring, making the compound more accessible for industrial applications.

The compound's unique electronic properties have also been investigated in materials science applications. A 2024 study in ACS Applied Materials & Interfaces explored its use as a precursor for organic semiconductors. The electron-withdrawing cyano and formyl groups, combined with the ester functionality, create a strong electron-deficient system that facilitates n-type charge transport. Thin films derived from derivatives of 1805472-66-5 demonstrated electron mobilities of up to 0.15 cm²/V·s, suggesting potential applications in organic electronics.

In conclusion, Methyl 2-chloro-5-cyano-3-formylbenzoate (1805472-66-5) has emerged as a valuable chemical building block with diverse applications across pharmaceutical and materials science research. Its recent utilization in targeted cancer therapies, antimicrobial development, and organic electronics demonstrates the compound's versatility. Future research directions may include exploring its use in PROTAC (Proteolysis Targeting Chimera) development and as a linker in antibody-drug conjugates, leveraging its multiple reactive sites for bioconjugation strategies.